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Compound of Interest

Compound Name: Heptanethiol, 7-amino-

Cat. No.: B15369402 Get Quote

In-Depth Technical Guide: 7-amino-heptanethiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-amino-heptanethiol, a

bifunctional molecule of interest in various scientific domains. This document consolidates

available data on its chemical identity, safety profile, and toxicological properties.

Chemical Identification
Identifier Value

Chemical Name 7-amino-heptanethiol

CAS Number 63834-29-7

Molecular Formula C₇H₁₇NS

Molecular Weight 147.28 g/mol

Safety and Toxicology
A comprehensive Safety Data Sheet (SDS) for 7-amino-heptanethiol is not readily available in

public databases. However, toxicological data from a single study provides insight into its acute

toxicity.
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Acute Toxicity
The following table summarizes the available acute toxicity data for 7-amino-heptanethiol. It is

important to note that this represents a single data point and should be interpreted with caution.

Test Type
Route of

Exposure
Species Dose Toxic Effects Reference

LD50
Subcutaneou

s
Mouse 136 mg/kg

Behavioral:

Convulsions

or effect on

seizure

threshold;

Lungs,

Thorax, or

Respiration:

Other

changes;

Gastrointestin

al: Changes

in structure or

function of

salivary

glands

[1]

Important Note: Due to the limited availability of a specific Safety Data Sheet for 7-amino-

heptanethiol, researchers should handle this compound with extreme care. It is advisable to

refer to the SDS of structurally related compounds, such as 1-heptanethiol, for general

guidance on handling, storage, and emergency procedures, while recognizing that the specific

hazards may differ. General precautionary measures for handling thiols and amines should be

strictly followed.

Experimental Protocols and Data
Currently, there is a notable absence of publicly available, detailed experimental protocols

specifically utilizing 7-amino-heptanethiol. Similarly, quantitative data from biochemical or
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cellular assays and information regarding its involvement in specific signaling pathways have

not been identified in the surveyed literature.

This lack of published data presents an opportunity for novel research into the synthesis,

characterization, and potential applications of this molecule. Researchers investigating 7-

amino-heptanethiol would be contributing valuable information to the scientific community.

Logical Relationships and Workflows
Given the absence of specific experimental workflows or signaling pathways involving 7-amino-

heptanethiol, a generalized workflow for the initial investigation of a novel bifunctional

compound is presented below. This diagram illustrates a logical progression from basic

characterization to more complex biological studies.
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Caption: A generalized workflow for the investigation of a novel bifunctional compound.
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This document will be updated as more information regarding 7-amino-heptanethiol becomes

available. Researchers are encouraged to publish their findings to enrich the collective

understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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